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Compound of Interest

Compound Name: Thanite

Cat. No.: B087297 Get Quote

This guide provides comprehensive safety, handling, and disposal procedures for Tannic Acid,

ensuring the well-being of laboratory personnel and compliance with safety standards. The

following protocols are designed for researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are paramount to minimize

exposure and ensure safety when handling Tannic Acid.

Recommended PPE for Handling Tannic Acid
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PPE Category Item Standard/Specification

Eye and Face Protection
Safety Glasses with side-

shields or Goggles

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile)

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

Lab coat or protective clothing To prevent skin exposure.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

Health and Safety Data
Tannic Acid is a powder solid with a slight odor.[1] While it has low acute toxicity, it can cause

serious eye irritation.

Physicochemical and Hazard Information for Tannic Acid[1]

Property Value

Appearance Dark yellow powder solid

pH 3.5 (100 g/L solution at 20°C)

Melting Point 218 °C / 424.4 °F

Flash Point 198 °C / 388.4 °F

Autoignition Temperature 527 °C / 980 °F

Solubility Soluble in water

Hazard Statements Causes serious eye irritation.

Signal Word Warning
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Standard Operating Procedures for Handling Tannic
Acid
Adherence to the following step-by-step procedures is mandatory for all personnel handling

Tannic Acid.

1. Engineering Controls and Preparation:

Ensure adequate ventilation in the work area, especially in confined spaces.[1]

Verify that eyewash stations and safety showers are in close proximity to the workstation.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

2. Handling the Chemical:

Wear all required personal protective equipment as specified in the table above.[1]

Avoid contact with skin, eyes, or clothing.[1]

Avoid ingestion and inhalation.[1]

Prevent dust formation during handling.[1]

3. Hygiene Practices:

Wash hands thoroughly after handling the product.[2]

Do not eat, drink, or smoke in areas where Tannic Acid is handled or stored.[2]

Wash contaminated clothing before reuse.[2]

Emergency and Disposal Protocols
Immediate and appropriate response to emergencies and proper disposal are critical to

mitigate risks.

Spill and Emergency Procedures
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Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of water for at least 15 minutes. Remove

contaminated clothing. If irritation persists, seek

medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses if present and easy

to do. Continue rinsing.[2] Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Spill

Ensure adequate ventilation.[1] Use personal

protective equipment as required.[1] Sweep up

and shovel into suitable containers for disposal.

[1] Avoid dust formation.[1]

Waste Disposal Plan

Dispose of Tannic Acid and any contaminated materials in accordance with federal, state,

and local regulations.

Do not flush into surface water or sanitary sewer systems as it may be harmful to aquatic

organisms.[1]

Sweep up and shovel spills into suitable containers for disposal.[1]

Workflow for Safe Handling of Tannic Acid
The following diagram illustrates the logical flow of operations for safely handling Tannic Acid

from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Tannic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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